Cas no 2201538-07-8 (N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide)

• Product Name: N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide
• CAS No: 2201538-07-8
• MF: C₁₈H₂₂N₂O₂S
• MW: 330.444483280182
• CID: 5410106
• PubChem ID: 154832588
• Update Time: 2025-06-14

N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• EN300-26597805
• Z2357352601
• 2201538-07-8
• N-[4-(3-Cyclobutylthiomorpholine-4-carbonyl)phenyl]prop-2-enamide
• N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide

• Inchi： 1S/C18H22N2O2S/c1-2-17(21)19-15-8-6-14(7-9-15)18(22)20-10-11-23-12-16(20)13-4-3-5-13/h2,6-9,13,16H,1,3-5,10-12H2,(H,19,21)
• InChI Key： MDWWNVILUAUWBI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(N2CCSCC2C2CCC2)=O)C=C1)(=O)C=C

Computed Properties

• Exact Mass: 330.14019912g/mol
• Monoisotopic Mass: 330.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.0±50.0 °C(Predicted)
• pka: 13.27±0.70(Predicted)

Additional information on N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide

Comprehensive Overview of N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide (CAS No. 2201538-07-8)

In the rapidly evolving field of medicinal chemistry, N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide (CAS No. 2201538-07-8) has emerged as a compound of significant interest. This molecule, characterized by its unique thiomorpholine and cyclobutyl moieties, is being explored for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for targeting various biological pathways.

The compound's propenamide group is a key feature that enhances its reactivity and binding affinity, making it a valuable candidate for further study. Recent trends in pharmaceutical research highlight a growing demand for novel small molecule inhibitors, and N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide fits this niche perfectly. Its carbonyl-phenyl linkage further contributes to its stability and potential bioavailability, addressing one of the critical challenges in modern drug design.

One of the most frequently searched questions in the context of this compound is: "What are the potential therapeutic applications of thiomorpholine derivatives?" This reflects the broader interest in heterocyclic compounds and their role in treating diseases. The thiomorpholine ring in CAS No. 2201538-07-8 is particularly noteworthy due to its sulfur atom, which can influence electronic properties and metabolic stability—a hot topic in medicinal chemistry optimization.

Another area of focus is the compound's synthetic accessibility. Researchers are actively investigating efficient routes to synthesize N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide, with an emphasis on green chemistry principles. This aligns with the increasing demand for sustainable pharmaceutical manufacturing, a trend driven by both regulatory pressures and environmental concerns.

From a structure-activity relationship (SAR) perspective, the cyclobutyl group in this compound offers intriguing possibilities. Its strained ring system can confer unique conformational constraints, potentially enhancing selectivity for specific biological targets. This has led to discussions about its applicability in kinase inhibition and GPCR modulation, two areas dominating current drug discovery efforts.

In the context of computational chemistry, CAS No. 2201538-07-8 has been the subject of molecular docking studies. These investigations aim to predict its binding modes with various protein targets, addressing another common query: "How can AI and machine learning accelerate the development of novel compounds like N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide?" The integration of in silico methods with traditional experimental approaches represents a cutting-edge strategy in modern pharmaceutical research.

The compound's physicochemical properties also warrant attention. Its logP and polar surface area suggest favorable characteristics for potential CNS activity, making it relevant to neurological disorder research. This aspect connects with growing public interest in neuroprotective agents and blood-brain barrier penetration strategies.

Patent literature reveals increasing activity around thiomorpholine-containing compounds, with CAS No. 2201538-07-8 appearing in several applications. This intellectual property landscape indicates the commercial potential of this chemical class, particularly in addressing unmet medical needs. The propenamide functionality, in particular, is being explored for its potential in creating covalent inhibitors—a rapidly advancing area in drug discovery.

Quality control and analytical characterization of N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide represent another critical aspect. Advanced techniques like LC-MS and NMR spectroscopy are essential for verifying its purity and structure, addressing another common concern among researchers: "What are the best analytical methods for characterizing complex heterocyclic compounds?"

Looking forward, the scientific community anticipates more studies exploring the metabolic stability and toxicological profile of this compound. These investigations will be crucial for determining its viability as a lead compound. The presence of both electron-rich and electron-deficient regions in its structure presents interesting possibilities for metabolic engineering and prodrug development strategies.

In conclusion, N-[4-[(3-Cyclobutyl-4-thiomorpholinyl)carbonyl]phenyl]-2-propenamide (CAS No. 2201538-07-8) represents a fascinating case study in contemporary medicinal chemistry. Its unique structural features, combined with growing research interest in sulfur-containing heterocycles and constrained ring systems, position it as a compound with significant potential for future pharmaceutical development. As research progresses, this molecule may well emerge as a key player in addressing some of the most challenging therapeutic targets.